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Get Quote

Frequently Asked Questions (FAQs)

Q1: What microscopic skin lesions are associated with mGluR5 NAMs in non-human primates?

A1: In cynomolgus macaques, treatment with mGluR5 NAMs causes microscopic skin lesions

characterized by lymphocytic interface inflammation, subepidermal bullae, and individual
keratinocyte vacuolation/necrosis [1].

Q2: What is the suspected mechanism behind these skin findings?

A2: The evidence suggests a Type-IV delayed hypersensitivity reaction. This is supported
by the T-lymphocyte-dominated inflammatory infiltrate and the fact that upon rechallenge after a

dosing holiday, lesions developed with a more rapid onset [1].

Q3: Are the skin lesions specific to one compound or seen across the entire drug class?

A3: These lesions were observed with three different orally administered mGluR5 NAMs,
indicating the effect may be a class effect. The study noted the occurrence "across different

chemotypes," meaning it happened with different molecular structures within the same drug
class [1].

Q4: Which specific mGluR5 inhibitors are known to cause these effects?

A4: Published literature has reported these lesions with compounds including Basimglurant
(RG7090), AZD6538, and AZD9272 [1] [2]. Please note that the data for PF-06422913
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specifically is not detailed in the available search results, so caution and cross-reference with

internal data are advised.

Comparative Data on mGluR5 Inhibitors & Associated
Lesions

The table below summarizes key information on mGluR5 inhibitors for which data is available, highlighting

the association with dermatological findings.

Table 1: Profile of Selected mGluR5 Negative Allosteric Modulators (NAMs)

Compound
Name

Primary
Indication (from
research)

Potency (IC50/Ki)
Evidence of
Skin Lesions in
Macaques

Key Pathological
Features

PF-06422913 Information
Limited

Information
Limited

Not specified in
results

Not specified in
results

Basimglurant
(RG7090)

Research
Compound

Kd = 1.1 nM [2] Reported [1] Lymphocytic interface
inflammation,

subepidermal bullae
[1]

AZD6538 Neuropathic
Pain

rat mGluR5: 3.2
nM; human

mGluR5: 13.4 nM
[2]

Reported [1] Lymphocytic interface
inflammation,

subepidermal bullae
[1]

AZD9272 Research
Compound

rat mGluR5: 2.6
nM; human

mGluR5: 7.6 nM
[2]

Reported [1] Lymphocytic interface
inflammation,

subepidermal bullae
[1]

VU6043653 Research
Compound

IC50 = 325 nM (h
mGlu5) [2]

Information
Limited

Information Limited
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Troubleshooting Guide: Investigating Skin Lesions

If you observe skin lesions in a non-human primate study, the following diagnostic workflow can help

characterize the findings. This diagram outlines a systematic approach from initial observation to a proposed

mechanism.

Observe Macroscopic
Skin Lesion

Conduct Histopathological
Analysis

Characterize Microscopic
Findings

Identify Inflammatory
Infiltrate (IHC)

 If interface dermatitis
& bullae present

Propose Mechanism:
Type-IV Hypersensitivity

 If CD3+/CD4+
T-cells dominant

Click to download full resolution via product page

The corresponding recommended experimental protocols are detailed below.

Table 2: Experimental Protocols for Lesion Characterization
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Investigation Area
Recommended
Methodology

Specific Protocol & Key Observations

Gross Pathology Clinical Observation &

Photography

Document the onset (typically after 8-9 days of

dosing), location (often genital region in males,
generalized erythema in both sexes), and

progression of macroscopic lesions [1].

Histopathology H&E Staining &

Microscopy

Identify key microscopic features: lymphocytic
interface inflammation, subepidermal bullae
(blisters), and individual keratinocyte
vacuolation/necrosis [1].

Immunophenotyping Immunohistochemistry

(IHC)

Characterize the inflammatory infiltrate. The

typical finding is a dominance of CD3 and CD4
positive T lymphocytes, with minimal CD68+

macrophages and rare CD8+ T lymphocytes [1].

Mechanistic
Confirmation

Rechallenge Study After a dosing holiday and lesion resolution,

rechallenge with the compound. A more rapid
clinical onset of lesions strongly supports a

delayed hypersensitivity reaction [1].

Important Note on Data Limitations

The search results I obtained do not contain specific experimental data or visual guides for PF-06422913

itself. The information provided here is based on findings from closely related compounds in the same

drug class [1]. This strongly suggests a potential class effect, but you should treat this as a guide and verify

all protocols and findings against your specific compound data and internal safety studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [PF-06422913 subepidermal bullae microscopic lesions].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b539171#pf-

06422913-subepidermal-bullae-microscopic-lesions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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